3,4-Diamino-2-butylbenzoic acid

• CAS No.: 146351-00-0
• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.261
• IUPAC Name: 3,4-diamino-2-butylbenzoic acid
• InChI: InChI=1S/C11H16N2O2/c1-2-3-4-7-8(11(14)15)5-6-9(12)10(7)13/h5-6H,2-4,12-13H2,1H3,(H,14,15)
• InChI Key: MFFDHBLKFVKGAQ-UHFFFAOYSA-N
• SMILES: CCCCC1=C(C=CC(=C1N)N)C(=O)O
• Synonyms: Benzoic acid, 3,4-diamino-2-butyl- (9CI)

Description

3,4-Diamino-2-butylbenzoic acid is a benzoic acid derivative featuring two amino groups at the 3- and 4-positions of the aromatic ring, a butyl side chain at the 2-position, and a carboxylic acid group at the 1-position. This unique structure confers distinct chemical and biological properties, including:

• Basicity: The amino groups (pKa ~9–10) make the compound more basic than hydroxyl-substituted analogs.
• Hydrophobicity: The butyl chain enhances lipophilicity, influencing solubility and membrane permeability.
• Reactivity: The amino groups enable participation in diazotization, Schiff base formation, and coordination chemistry.

Comparison with Similar Compounds

Structural and Functional Group Comparison

The table below contrasts 3,4-diamino-2-butylbenzoic acid with caffeic acid (3,4-dihydroxybenzeneacrylic acid), a well-studied analog from the provided evidence .

Property	3,4-Diamino-2-butylbenzoic Acid	Caffeic Acid (3,4-Dihydroxybenzeneacrylic Acid)
Substituents	-NH₂ (3,4), -C₄H₉ (2), -COOH (1)	-OH (3,4), -CH=CH-COOH (side chain)
Molecular Weight	~238.3 g/mol (estimated)	180.16 g/mol
Solubility	Low water solubility (lipophilic)	Moderate water solubility (hydrophilic)
pKa (Carboxylic Acid)	~4.2–4.5 (estimated)	4.6
Key Reactivity	Diazotization, nucleophilic substitution	Antioxidant activity, esterification
Applications	Pharmaceutical intermediates, polymers	Antioxidants, cosmetics, food additives

Pharmacological and Industrial Relevance

• Caffeic Acid : Widely used in food, cosmetics, and supplements due to antioxidant and anti-inflammatory properties . Its hydroxyl groups facilitate radical scavenging, making it valuable in preventing oxidation in beverages and skincare products.
• Its hydrophobicity could enhance blood-brain barrier penetration, though toxicity profiles require further study.